Cas no 1260675-93-1 (7-Bromo-3,3-dimethylindoline)

• Product Name: 7-Bromo-3,3-dimethylindoline
• CAS No: 1260675-93-1
• MF: C₁₀H₁₂BrN
• MW: 226.112981796265
• MDL: MFCD11847451
• CID: 1081603
• Update Time: 2025-05-23

7-Bromo-3,3-dimethylindoline Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-3,3-dimethylindoline
• 7-bromo-3,3-dimethyl-1,2-dihydroindole

• MDL： MFCD11847451
• Inchi： 1S/C10H12BrN/c1-10(2)6-12-9-7(10)4-3-5-8(9)11/h3-5,12H,6H2,1-2H3
• InChI Key： FNHPWHSBZJRQTK-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1NCC2(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 7-Bromo-3,3-dimethylindoline

Introduction to 7-Bromo-3,3-dimethylindoline (CAS No. 1260675-93-1)

7-Bromo-3,3-dimethylindoline, with the CAS number 1260675-93-1, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique structure, which includes a bromine atom and two methyl groups attached to the indoline ring. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and materials.

The indoline scaffold, a six-membered nitrogen-containing ring fused with a benzene ring, is a common structural motif found in numerous biologically active compounds. The introduction of bromine and dimethyl groups at specific positions on the indoline ring can significantly influence the compound's reactivity and biological activity. 7-Bromo-3,3-dimethylindoline is particularly useful as a building block for the synthesis of more complex molecules due to its high reactivity and stability under various reaction conditions.

Recent research has highlighted the potential applications of 7-Bromo-3,3-dimethylindoline in drug discovery and development. For instance, studies have shown that compounds derived from this scaffold exhibit potent activity against various diseases, including cancer and neurodegenerative disorders. One notable example is its use in the synthesis of selective serotonin reuptake inhibitors (SSRIs), which are widely used in the treatment of depression and anxiety disorders.

In addition to its pharmaceutical applications, 7-Bromo-3,3-dimethylindoline has also found utility in materials science. The compound can be used as a precursor for the synthesis of luminescent materials and polymers with unique optical properties. These materials have potential applications in areas such as organic light-emitting diodes (OLEDs) and sensors.

The synthesis of 7-Bromo-3,3-dimethylindoline typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions, cyclization reactions, and bromination steps. Advances in synthetic methodologies have led to more efficient and environmentally friendly processes for producing this compound on both laboratory and industrial scales.

In terms of safety and handling, 7-Bromo-3,3-dimethylindoline should be stored under appropriate conditions to maintain its stability and prevent degradation. It is important to follow standard laboratory safety protocols when handling this compound to ensure the well-being of researchers and laboratory personnel.

The ongoing research into the properties and applications of 7-Bromo-3,3-dimethylindoline continues to expand its potential uses in various fields. As new synthetic methods are developed and more biological data becomes available, this compound is likely to play an increasingly important role in both academic research and industrial applications.

In conclusion, 7-Bromo-3,3-dimethylindoline (CAS No. 1260675-93-1) is a versatile compound with significant potential in pharmaceuticals, materials science, and other areas of chemical research. Its unique structure and properties make it an attractive candidate for further exploration and development.